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Compound of Interest

Compound Name: Sodium hexanitrocobaltate(III)

Cat. No.: B081101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, structure,

and synthesis of sodium hexanitrocobaltate(III), a significant coordination compound in both

analytical chemistry and organic synthesis.

Chemical Formula and Nomenclature
Sodium hexanitrocobaltate(III) is an inorganic coordination compound with the chemical

formula Na₃[Co(NO₂)₆].[1] Its systematic IUPAC name is sodium hexanitritocobaltate(III). It is

also commonly known by the synonyms sodium cobaltinitrite and cobalt(III) sodium nitrite. The

compound consists of three sodium cations (Na⁺) and a complex anion, [Co(NO₂)₆]³⁻.

Structural Properties
The hexanitrocobaltate(III) anion, [Co(NO₂)₆]³⁻, features a central cobalt(III) ion. This central

ion is octahedrally coordinated by six nitrite (NO₂⁻) ligands. In this arrangement, the nitrogen

atom of each nitrite ligand is bonded to the cobalt center.

While the crystal structure of sodium hexanitrocobaltate(III) has been determined by X-ray

diffraction, specific bond lengths and angles were not available in the public domain resources

accessed for this guide. The key crystallographic study was performed at both 293 K and 10 K.

The study confirmed a slightly distorted octahedral geometry for the [Co(NO₂)₆]³⁻ anion.
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Structural Parameter Value Reference

Coordination Geometry Octahedral

Bond Lengths

Co-N Data not available

N-O Data not available

Bond Angles

N-Co-N Data not available

O-N-O Data not available

Experimental Protocol: Synthesis of Sodium
Hexanitrocobaltate(III)
The synthesis of sodium hexanitrocobaltate(III) involves the oxidation of a cobalt(II) salt in

the presence of an excess of sodium nitrite. The following protocol is a consolidated

representation of common laboratory procedures.

Materials:

Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O) or Cobalt(II) chloride hexahydrate

(CoCl₂·6H₂O)

Sodium nitrite (NaNO₂)

Glacial acetic acid (CH₃COOH)

Ethanol (95%)

Distilled water

Procedure:

Preparation of the Nitrite Solution: Dissolve an excess of sodium nitrite (e.g., 5 grams) in a

minimal amount of distilled water (e.g., 5 mL). Gentle heating can aid in the dissolution of the
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sodium nitrite.

Introduction of the Cobalt Salt: Once the sodium nitrite solution has cooled to room

temperature, add the cobalt(II) salt (e.g., 2.3 grams of CoCl₂·6H₂O or a stoichiometric

equivalent of Co(NO₃)₂·6H₂O).

Acidification and Oxidation: Slowly add a 50% aqueous solution of glacial acetic acid

dropwise to the mixture while stirring. The solution will typically change color. A steady

stream of air is then passed through the solution for approximately 20-30 minutes to facilitate

the oxidation of Co(II) to Co(III) and to remove nitrogen oxides that are formed as

byproducts.

Crystallization: Cool the reaction mixture in an ice bath. Slowly add cold ethanol while stirring

to induce the precipitation of the yellow sodium hexanitrocobaltate(III) crystals.

Isolation and Purification: Collect the crystals by vacuum filtration. Wash the collected

crystals with a small amount of cold ethanol to remove any soluble impurities.

Drying: Dry the final product in a vacuum desiccator to prevent the absorption of moisture, as

the crystals can be hygroscopic.

Overall Reaction:

4 --INVALID-LINK--₂ + O₂ + 24 NaNO₂ → 4 Na₃[Co(NO₂)₆] + 8 NaNO₃ + 4 NaOH + 22 H₂O[1]

Visualization of the Hexanitrocobaltate(III) Anion
The following diagram illustrates the octahedral coordination of the six nitrite ligands around the

central cobalt ion in the [Co(NO₂)₆]³⁻ anion.
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Caption: Structure of the [Co(NO₂)₆]³⁻ anion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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